4205-91-8

Clonidine hydrochloride

In Stock

• CAS RN:
• 4205-91-8

• Formula:
• C9H10Cl3N3

• InChI:
• InChI=1S/C9H9Cl2N3.ClH/c10-6-2-1-3-7(11)8(6)14-9-12-4-5-13-9;/h1-3H,4-5H2,(H2,12,13,14);1H

• InChIKey:
• ZNIFSRGNXRYGHF-UHFFFAOYSA-N

• Clonidine is an agonist of α2-adrenergic receptors (α2-ARs;  Kis = 61.66, 69.18, and 134.9 nM for α2A-, α2B-, and α2C-ARs, respectively). It stimulates [35S]GTPγS binding to HEK293 cell membranes expressing the human receptors with EC50 values of 26.92, 56.23, and 912.01 nM for α2A-, α2B-, and α2C-ARs, respectively. Clonidine also binds to I1-imidazoline sites in a variety of cell and tissue types (Kds = 4-15 nM). It induces relaxation of isolated mesenteric artery rings precontracted with norepinephrine when used at a concentration of 10 μM. Clonidine (10 μM) also induces membrane hyperpolarization and reduces norepinephrine-induced depolarization in isolated mesenteric artery rings. Clonidine (0.1 and 1 μg/kg) reduces mean blood pressure and heart rate when administered via microinjection to the nucleus reticularis lateralis (NRL) of anesthetized normotensi...

N-(2,6-Dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine 4-methylbenzenesulfonate

• CAS RN:
• 4205-91-8; 92755-66-3

• Formula:
• C16H17Cl2N3O3S

• InChI:
• InChI=1S/C9H9Cl2N3.C7H8O3S/c10-6-2-1-3-7(11)8(6)14-9-12-4-5-13-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-3H,4-5H2,(H2,12,13,14);2-5H,1H3,(H,8,9,10)

• InChIKey:
• GLEWMLFXCSBZLK-UHFFFAOYSA-N

• N-(2,6-Dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H17Cl2N3O3S and its molecular weight is 402.29. The purity is usually 95%.